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Compound of Interest

Compound Name: MM 77 dihydrochloride

Cat. No.: B560214 Get Quote

Technical Support Center: MM 77
Dihydrochloride
This technical support center provides essential information for the safe handling and use of

MM 77 dihydrochloride powder in a research setting.

Frequently Asked Questions (FAQs)
Q1: What personal protective equipment (PPE) is required when handling MM 77
dihydrochloride powder?

A1: To ensure safety, it is crucial to use the following personal protective equipment (PPE):

Respiratory Protection: For operations where dust may be generated, a NIOSH (US) or CEN

(EU) approved full-face particle respirator (type N99/P2) or a full-face supplied-air respirator

is recommended.[1]

Hand Protection: Handle with compatible chemical-resistant gloves. Always inspect gloves

before use and dispose of them properly after handling the compound.[1]

Eye Protection: Use safety glasses with side-shields or chemical safety goggles that are

approved under government standards such as NIOSH (US) or EN 166 (EU).[1]
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Body Protection: Wear a lab coat or other protective clothing to prevent skin contact. The

type of body protection should be chosen based on the concentration and amount of the

substance being handled at the specific workplace.[1]

Q2: What are the proper procedures for handling MM 77 dihydrochloride powder?

A2: Adhere to the following procedures for safe handling:

Avoid dust formation.[1]

Do not breathe in dust, vapors, mist, or gas.[1]

Prevent contact with skin, eyes, and clothing.[1]

Wash hands and any exposed skin thoroughly after handling.[1]

Use in a well-ventilated area, preferably in a chemical fume hood.

Keep away from ignition sources.[1]

Q3: How should I store MM 77 dihydrochloride powder?

A3: Proper storage is essential for maintaining the stability and integrity of the compound:

Short-term storage: 2-8°C.[1]

Long-term storage: -20°C.[1][2][3]

Keep the container tightly closed in a dry and well-ventilated place.[1]

For solutions in solvent, store at -80°C for up to two years.[2]

Q4: What should I do in case of accidental exposure or spillage?

A4: In the event of an accident, follow these first-aid and cleanup procedures:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]
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Skin Contact: Immediately flush the affected area with plenty of water. Remove contaminated

clothing and shoes. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do.

Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention.[1]

Spillage: Wear appropriate PPE. Avoid creating dust. Carefully sweep or scoop up the spilled

powder and place it in a suitable, closed container for disposal.[1] Do not let the product

enter drains.[1]

Troubleshooting Guide
Issue: The MM 77 dihydrochloride powder is not dissolving.

Solution 1: Choose the appropriate solvent. MM 77 dihydrochloride is soluble in DMSO (up

to 75 mM).[4][5] Water solubility information is not readily available, and it may be poorly

soluble in aqueous solutions.

Solution 2: Gentle warming and sonication. Gentle warming of the solution or brief sonication

can aid in dissolution. However, be cautious about the potential for degradation with

excessive heat. Always refer to the product information sheet for any temperature

sensitivities.

Solution 3: Prepare a stock solution in an organic solvent. For most biological experiments, it

is advisable to prepare a concentrated stock solution in a suitable organic solvent like DMSO

and then dilute it further in the aqueous experimental medium.

Issue: I observed discoloration or degradation of the powder.

Solution 1: Verify storage conditions. Ensure that the compound has been stored according

to the recommended guidelines (-20°C for long-term storage).[1][2][3] Improper storage can

lead to degradation.
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Solution 2: Check for contamination. The vial may have been contaminated. Use fresh,

unopened vials for critical experiments if possible.

Solution 3: Protect from light and moisture. Although not explicitly stated in the available

resources, it is good practice to protect chemical compounds from light and moisture, which

can contribute to degradation.

Data Presentation
Property Value Source

Molecular Formula C19H29Cl2N3O3 [3]

Molecular Weight 418.36 g/mol [3]

Appearance White to off-white powder [4]

Purity >97% [1]

Solubility Soluble in DMSO to 75 mM [4][5]

Short-Term Storage 2-8°C [1]

Long-Term Storage (Powder) -20°C [1][2][3]

Storage in Solvent -80°C (for up to 2 years) [2]

Experimental Protocols
Protocol: Weighing and Preparing a Stock Solution of MM 77 Dihydrochloride

Preparation:

Put on all required personal protective equipment (lab coat, gloves, safety glasses).

Perform all work in a certified chemical fume hood.

Ensure a calibrated analytical balance is available and clean.

Have the appropriate solvent (e.g., DMSO) and microcentrifuge tubes or vials ready.

Weighing the Powder:
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Before opening, centrifuge the vial briefly to ensure all the powder is at the bottom.[2][3]

Carefully open the vial inside the fume hood.

Use a clean, anti-static spatula to weigh the desired amount of MM 77 dihydrochloride
powder onto weighing paper or directly into a tared microcentrifuge tube.

Avoid generating dust. If any powder is spilled, clean it up immediately following the

spillage procedure.

Close the primary container tightly after weighing.

Preparing the Stock Solution:

Add the appropriate volume of solvent (e.g., DMSO) to the weighed powder to achieve the

desired stock concentration.

Cap the tube or vial securely.

Vortex or sonicate gently until the powder is completely dissolved. Visually inspect the

solution to ensure there are no particulates.

If necessary, sterile filter the stock solution using a syringe filter compatible with the

solvent.

Storage of the Stock Solution:

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term stability.[2]
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Safe handling workflow for MM 77 dihydrochloride powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [how to handle MM 77 dihydrochloride powder safely].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560214#how-to-handle-mm-77-dihydrochloride-
powder-safely]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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